N-Cbz-2-chloro-4-fluoro-3-methylaniline

• IUPAC Name: benzyl N-(2-chloro-4-fluoro-3-methylphenyl)carbamate
• InChI: InChI=1S/C15H13ClFNO2/c1-10-12(17)7-8-13(14(10)16)18-15(19)20-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: JRTLYTZVUVLJLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)NC(=O)OCC2=CC=CC=C2)F
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

N-Cbz-2-chloro-4-fluoro-3-methylaniline is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as 2-chloro-4-fluoro-3-methylaniline N-carboxybenzyl imine and is typically used as a precursor in the synthesis of other compounds.

Scientific Research Applications

Chemical Interactions and Pharmacology

N-Cbz-2-chloro-4-fluoro-3-methylaniline, as part of its broader class of chemicals, has been studied for various interactions and pharmacological properties. For instance, carbamazepine (CBZ), a related compound, is noted for its anticonvulsant and mood-stabilizing properties, utilized for the treatment of epilepsy and bipolar disorder. Notably, CBZ's interactions with other compounds, such as fluvoxamine, a selective serotonin reuptake inhibitor (SSRI), have been documented. Such interactions may alter the pharmacokinetics of CBZ, highlighting the importance of understanding the complex interplay between these chemicals in therapeutic settings (Martinelli et al., 1993).

Therapeutic Drug Monitoring

The therapeutic monitoring of drugs like carbamazepine is crucial for ensuring efficacy and safety in treatment regimes. The metabolite carbamazepine-10,11-epoxide, for example, is pharmacologically active and its concentration can be affected by concurrent use of other anticonvulsants. Monitoring such interactions and concentrations is vital to avoid potential toxicity and ensure optimal therapeutic outcomes (Potter & Donnelly, 1998).

Novel Drug Delivery Systems

Explorations into novel drug delivery systems have also incorporated compounds similar to N-Cbz-2-chloro-4-fluoro-3-methylaniline. An example includes the development of mucoadhesive liquid suppositories of carbamazepine, aiming to provide effective and convenient delivery systems, especially in situations where oral administration is not feasible (El-Kamel & El-Khatib, 2006).

Biological Monitoring

In occupational health, the biological monitoring of exposure to related chemicals like 3-chloro-4-fluoroaniline (CFA) is vital. Determining the urinary metabolite and hemoglobin adduct concentrations helps in assessing recent and longer-term exposures respectively, thus contributing to workplace safety and health monitoring (Boogaard et al., 1994).